Cas no 381704-18-3 (N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine)

• Product Name: N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine
• CAS No: 381704-18-3
• MF: C₁₆H₂₂N₄OS
• MW: 318.437081813812
• CID: 6304735
• PubChem ID: 702641
• Update Time: 2025-05-19

N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine Chemical and Physical Properties

Names and Identifiers

• N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine
• Oprea1_443863
• N-(2-morpholin-4-ylethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• 381704-18-3
• Oprea1_400544
• SR-01000908300
• N-[2-(morpholin-4-yl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• Z31239355
• MFCD00652891
• EU-0046243
• AG-690/34685059
• CCG-21223
• AKOS000535681
• F1126-0566
• WAY-311764
• SR-01000908300-1
• N-(2-morpholinoethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C16H22N4OS/c1-2-4-13-12(3-1)14-15(18-11-19-16(14)22-13)17-5-6-20-7-9-21-10-8-20/h11H,1-10H2,(H,17,18,19)
• InChI Key： BRULFKVCUTWCAN-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)NCCN2CCOCC2)C2=C1CCCC2

Computed Properties

• Exact Mass: 318.15143251g/mol
• Monoisotopic Mass: 318.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.5Ų

Additional information on N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-amine

Comprehensive Guide to N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine (CAS No. 381704-18-3)

N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine (CAS No. 381704-18-3) is a specialized heterocyclic compound with a unique tricyclic structure. This molecule features a morpholine moiety and a thiadiazatricyclic core, making it a subject of interest in pharmaceutical and chemical research. Its complex structure and potential applications have drawn attention from researchers exploring novel bioactive compounds.

The compound's CAS number 381704-18-3 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for this compound using keywords like "N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo synthesis", "CAS 381704-18-3 applications", or "thiadiazatricyclic derivatives in drug discovery". These search trends reflect the growing interest in heterocyclic compounds for medicinal chemistry applications.

From a structural perspective, the molecule combines several pharmacologically relevant features. The morpholine ring is known to improve solubility and bioavailability in drug molecules, while the thiadiazatricyclic system offers a rigid framework that can interact with biological targets. This combination makes N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine particularly interesting for structure-activity relationship studies.

Recent publications have highlighted the potential of similar tricyclic compounds in addressing current challenges in medicinal chemistry. With the pharmaceutical industry's focus on targeted therapies and precision medicine, compounds like CAS 381704-18-3 are being investigated for their potential in developing selective enzyme inhibitors or receptor modulators. The presence of both nitrogen and sulfur heteroatoms in its structure enhances its ability to form diverse molecular interactions.

The synthesis of N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine typically involves multi-step organic transformations. Key steps often include the construction of the tricyclic core followed by introduction of the morpholine side chain. Researchers optimizing these synthetic routes frequently search for terms like "heterocyclic compound synthesis methods" or "morpholine derivative preparation", indicating the technical challenges involved in producing such complex molecules.

In analytical chemistry, characterization of CAS 381704-18-3 employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are critical for research applications. The growing availability of advanced analytical instruments has facilitated more detailed studies of such complex molecules in recent years.

The stability and storage conditions of N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine are important considerations for researchers. Proper handling typically requires protection from moisture and extreme temperatures, with many laboratories storing such compounds under inert atmosphere when long-term stability is required. These practical aspects are frequently addressed in scientific discussions about specialty chemical storage and compound handling protocols.

From a commercial perspective, the availability of CAS 381704-18-3 through chemical suppliers has increased in recent years, reflecting growing research interest. Pricing and purity specifications vary among vendors, with researchers often comparing options using search terms like "high purity N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo" or "reliable CAS 381704-18-3 supplier". The compound is typically offered in milligram to gram quantities for research purposes.

In the context of current pharmaceutical trends, the structural features of N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine align with several emerging research directions. These include the development of kinase inhibitors, epigenetic modulators, and targeted protein degraders. The compound's potential in these areas makes it relevant to contemporary searches for "new heterocyclic scaffolds in drug discovery" and "innovative small molecule therapeutics".

Future research directions for CAS 381704-18-3 and related compounds may explore their utility in fragment-based drug discovery or as building blocks for more complex molecular architectures. The increasing use of artificial intelligence in molecular design has created new opportunities for investigating such specialized structures, with researchers combining computational predictions with experimental validation.

For scientists working with N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine, proper literature review is essential. Relevant publications can be found by searching for "tricyclic nitrogen-sulfur heterocycles" or "morpholine-containing bioactive compounds" in scientific databases. The compound's unique structure ensures it appears in specialized chemistry searches while remaining distinct from more common heterocyclic systems.

In summary, N-2-(morpholin-4-yl)ethyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-amine (CAS No. 381704-18-3) represents an intriguing example of modern heterocyclic chemistry. Its complex structure and potential applications continue to generate research interest, particularly in pharmaceutical development and chemical biology. As synthetic methods advance and biological screening technologies improve, this compound and its derivatives may yield valuable insights for future therapeutic development.